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Compound of Interest

Compound Name: Propylene carbonate

Cat. No.: B149911

An In-depth Technical Guide to the Environmental Fate and Biodegradability of Propylene
Carbonate

Executive Summary: Propylene carbonate (PC) is a versatile, polar aprotic solvent recognized
for its favorable environmental profile. This technical guide provides a comprehensive overview
of its environmental fate and biodegradability, tailored for researchers, scientists, and drug
development professionals. Key findings indicate that propylene carbonate is readily
biodegradable, undergoes abiotic hydrolysis, and has a low potential for bioaccumulation in
aguatic organisms. Its ecotoxicity is minimal, with high LC50 and EC50 values for fish,
invertebrates, and algae. This document synthesizes quantitative data, details experimental
protocols, and provides visual diagrams to elucidate the environmental behavior of propylene
carbonate.

Physicochemical Properties and Bioaccumulation
Potential

The environmental behavior of a chemical is largely dictated by its physicochemical properties.
Propylene carbonate is a colorless, odorless liquid derived from propylene glycol.[1] Its high
polarity and water solubility, combined with a low octanol-water partition coefficient (log Pow),
are primary indicators of its environmental distribution and low potential for bioaccumulation.[2]
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Quantitative data on these properties are summarized in Table 1. The low log Pow and a
measured Bioconcentration Factor (BCF) of 3.16 confirm that propylene carbonate is not
expected to bioaccumulate in organisms.[5][6]

Table 1: Physicochemical and Bioaccumulation Properties of Propylene Carbonate

Property Value Reference
Molecular Formula CaHeOs3 [1]

Molar Mass 102.09 g/mol [4]

CAS Number 108-32-7 [1]

Water Solubility 240 g/L at 20°C (Very Soluble) [1]

Log Pow (n-octanol/water) -0.41t0-0.48 21131141 7]
Bioconcentration Factor (BCF)  3.16 [5]

Environmental Fate Pathways

Once released into the environment, propylene carbonate is subject to several degradation
processes, both abiotic and biotic, which prevent its persistence.

Abiotic Degradation

2.1.1 Hydrolysis Propylene carbonate contains an ester linkage that is susceptible to
hydrolysis, breaking down into propylene glycol (1,2-propanediol).[5][8][9] This reaction is a key
abiotic degradation pathway in aqueous environments. The rate of hydrolysis has been studied
in both alkaline and neutral aqueous media, with quantitative rate constants determined at
25°C.[10]

Table 2: Hydrolysis Rate Constants for Propylene Carbonate at 25°C

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b149911?utm_src=pdf-body
https://mpfs.io/assets/everchem/2018/10/Everchem-Propylene-Carbonate-SDS-1.pdf
https://redox.com/wp-content/sds/3977.pdf
https://www.benchchem.com/product/b149911?utm_src=pdf-body
https://en.wikipedia.org/wiki/Propylene_carbonate
https://pubchem.ncbi.nlm.nih.gov/compound/Propylene-Carbonate
https://en.wikipedia.org/wiki/Propylene_carbonate
https://en.wikipedia.org/wiki/Propylene_carbonate
https://d1io3yog0oux5.cloudfront.net/_fabb1748ea03f95ebcbac75989161026/huntsman/files/pages/huntsman/db/766/description/Huntsman_Product_Safety_Summary_-_Propylene_Carbonate.pdf
https://www.sigmaaldrich.com/SG/en/sds/sial/310328?userType=undefined
https://pubchem.ncbi.nlm.nih.gov/compound/Propylene-Carbonate
https://www.carlroth.com/medias/SDB-5022-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDQ2Nzd8YXBwbGljYXRpb24vcGRmfGFHUmlMMmc0TUM4NU1UZ3hPREE0TkRVNU9EQTJMMU5FUWw4MU1ESXlYMEZWWDBWT0xuQmtaZ3wyOTllZmFkNzQyNDFkMjA4ZDYxOWQxMWQxNjg3ZWRjN2RiZDhmYjRiYzg0NzExNzkzNmUyMmViOGM1MTVjOTM3
https://mpfs.io/assets/everchem/2018/10/Everchem-Propylene-Carbonate-SDS-1.pdf
https://www.benchchem.com/product/b149911?utm_src=pdf-body
https://www.benchchem.com/product/b149911?utm_src=pdf-body
https://mpfs.io/assets/everchem/2018/10/Everchem-Propylene-Carbonate-SDS-1.pdf
https://cir-safety.org/sites/default/files/TAR_PropyleneCarbonate_032025.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10931573/
https://pubs.rsc.org/en/content/articlelanding/1959/jr/jr9590001576/unauth
https://www.benchchem.com/product/b149911?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Condition Rate Constant (k) Reference

Alkaline Hydrolysis (kOH) 17.8 L-mol~t-min—1 [10]

Water-Catalyzed Hydrolysis

7.1 x 10-¢ min—2 [10]
(kH20)

The hydrolysis pathway is illustrated in the diagram below.

Propylene Carbonate
(C4He03)

Hydrolysis

Propylene Glycol
A (1,2-Propanediol)

-
-

Click to download full resolution via product page

Fig. 1: Abiotic hydrolysis of propylene carbonate to propylene glycol.

2.1.2 Photolysis Propylene carbonate may undergo degradation in the atmosphere. The rate
constant for its vapor-phase reaction with photochemically-produced hydroxyl radicals is
estimated to be 3.8 x 10712 cm3/molecule-sec at 25°C.[4] This corresponds to an atmospheric
half-life of approximately 4 days, suggesting it is not a persistent atmospheric pollutant.[4] As it
contains chromophores that absorb light at wavelengths greater than 290 nm, it may also be
susceptible to direct photolysis by sunlight.[4]

Biotic Degradation (Biodegradability)

Propylene carbonate is consistently classified as "readily biodegradable".[2][5] This
conclusion is supported by multiple studies following standardized test guidelines, which show
rapid and extensive mineralization.
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Table 3: Ready Biodegradability Data for Propylene Carbonate

Test Method Duration Result Reference
Ready )
) - 29 days >83% degradation [5]
Biodegradability Test
CO:2 Evolution 4 days 97% degradation [7]
Japanese MITI Test
28 days 79% of ThOD [4]
(OECD 3010C)
Manostatic .
10 days 80% degradation [4]

Respirometry

2.2.1 Experimental Protocol: OECD 301B (CO:z Evolution Test) The OECD 301B test, also
known as the Modified Sturm Test, is a rigorous method for assessing ready biodegradability by
measuring the amount of carbon dioxide evolved from the ultimate aerobic biodegradation of a
test substance.[11][12][13]

o Principle: A defined volume of mineral medium containing a known concentration of the test
substance (as the sole nominal source of organic carbon) is inoculated with a small
population of microorganisms (e.g., from activated sludge). The mixture is aerated with CO2-
free air and incubated in the dark at a constant temperature. The COz produced during
biodegradation is trapped in a solution (e.g., barium hydroxide or sodium hydroxide) and
guantified by titration. The percentage of biodegradation is calculated as the ratio of CO2
produced to the theoretical maximum (ThCO32).[12][13]

o Test Setup: The test is typically run for 28 days and includes:
o Test Vessels: Containing the mineral medium, propylene carbonate, and inoculum.

o Blank Controls: Containing only the mineral medium and inoculum to measure
endogenous CO:z evolution.

o Reference Controls: Using a readily biodegradable substance like sodium benzoate to
validate the viability of the inoculum.
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+ Pass Criteria: A substance is considered "readily biodegradable" if it achieves >60% of its
ThCO:z within a 10-day window during the 28-day test period.[13][14] The 10-day window
begins when biodegradation first reaches 10%.[14]

1. Preparation

Prepare Mineral Medium

Add Propylene Carbonate
(Test Substance, ~10-20 mg C/L)

Inoculate with Activated Sludge

2. Incubatign (28 days)

Incubate at 20-25°C in the dark

Aerate with CO2-free air

Trap Evolved CO2
(e.g., in Ba(OH)2 or NaOH solution)

3. Analysis

(Measure Trapped CO2 Periodicall)j ( Run Parallel Blanks (inoculum only) )
&

(e.g., by titration) Reference Controls (e.g., sodium benzoate)

4. Calculation

Calculate % Biodegradation
= (CO2 produced) / (ThCO2)

Assess ‘Ready Biodegradability'
(>60% ThCO2 within 10-day window)

Click to download full resolution via product page

Fig. 2: Experimental workflow for the OECD 301B ready biodegradability test.

Ecotoxicity Profile

Consistent with its rapid degradation and low bioaccumulation potential, propylene carbonate
exhibits very low toxicity to aquatic organisms. Standard acute toxicity tests on representative
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species from different trophic levels all indicate a lack of hazardous effects at high
concentrations.

Table 4: Aquatic Ecotoxicity Data for Propylene Carbonate

. Test . Value
Species L Endpoint Exposure Reference
Guideline (mglL)

Fish
(Cyprinus OECD 203 96-hr LC50 >1,000 96 hours [31[6]

carpio)

Invertebrate
(Daphnia OECD 202 48-hr EC50 >1,000 48 hours [2][3]

magna)

Algae
(Desmodesm

OECD 201 72-hr EC50 >900 72 hours [3]
us

subspicatus)

Bacteria
(Pseudomon - EC10 7,400 - [2]
as putida)

Conclusion: A Favorable Environmental Profile

The collective data demonstrates that propylene carbonate possesses a favorable
environmental profile. Its journey in the environment is characterized by rapid degradation
through both biotic and abiotic pathways, preventing persistence.
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Fig. 3: Logical summary of the environmental fate of propylene carbonate.

In summary, propylene carbonate is readily biodegradable, does not bioaccumulate, and
exhibits low aquatic toxicity. These characteristics make it an environmentally responsible
solvent choice for a wide range of applications, aligning with the principles of green chemistry

and sustainable development.[15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Propylene carbonate - Wikipedia [en.wikipedia.org]

e 2. dlio3yogOoux5.cloudfront.net [d1lio3yogOoux5.cloudfront.net]

¢ 3. sigmaaldrich.com [sigmaaldrich.com]

e 4. Propylene Carbonate | C4H603 | CID 7924 - PubChem [pubchem.ncbi.nim.nih.gov]

e 5. mpfs.io [mpfs.io]

e 6. redox.com [redox.com]

e 7. carlroth.com [carlroth.com]

o 8. cir-safety.org [cir-safety.org]

e 9. Poly(Propylene Carbonate)-Based Biodegradable and Environment-Friendly Materials for

Biomedical Applications - PMC [pmc.ncbi.nim.nih.gov]

e 10. 303. Physicochemical studies of some cyclic carbonates. Part Il. The rates of hydrolysis
of ethylene carbonate and of propylene carbonate - Journal of the Chemical Society
(Resumed) (RSC Publishing) [pubs.rsc.org]

e 11. ecetoc.org [ecetoc.org]
e 12. renewablelube.com [renewablelube.com]
e 13. oecd.org [oecd.org]

e 14. Toward the future of OECD/ISO biodegradability testing-new approaches and
developments - PMC [pmc.ncbi.nlm.nih.gov]

e 15. nbinno.com [nbinno.com]

¢ To cite this document: BenchChem. ["environmental fate and biodegradability of propylene
carbonate"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b149911#environmental-fate-and-biodegradability-of-
propylene-carbonate]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b149911?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Propylene_carbonate
https://d1io3yog0oux5.cloudfront.net/_fabb1748ea03f95ebcbac75989161026/huntsman/files/pages/huntsman/db/766/description/Huntsman_Product_Safety_Summary_-_Propylene_Carbonate.pdf
https://www.sigmaaldrich.com/SG/en/sds/sial/310328?userType=undefined
https://pubchem.ncbi.nlm.nih.gov/compound/Propylene-Carbonate
https://mpfs.io/assets/everchem/2018/10/Everchem-Propylene-Carbonate-SDS-1.pdf
https://redox.com/wp-content/sds/3977.pdf
https://www.carlroth.com/medias/SDB-5022-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDQ2Nzd8YXBwbGljYXRpb24vcGRmfGFHUmlMMmc0TUM4NU1UZ3hPREE0TkRVNU9EQTJMMU5FUWw4MU1ESXlYMEZWWDBWT0xuQmtaZ3wyOTllZmFkNzQyNDFkMjA4ZDYxOWQxMWQxNjg3ZWRjN2RiZDhmYjRiYzg0NzExNzkzNmUyMmViOGM1MTVjOTM3
https://cir-safety.org/sites/default/files/TAR_PropyleneCarbonate_032025.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10931573/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10931573/
https://pubs.rsc.org/en/content/articlelanding/1959/jr/jr9590001576/unauth
https://pubs.rsc.org/en/content/articlelanding/1959/jr/jr9590001576/unauth
https://pubs.rsc.org/en/content/articlelanding/1959/jr/jr9590001576/unauth
https://www.ecetoc.org/wp-content/uploads/2014/08/ECETOC-TR-020.pdf
https://renewablelube.com/assets/files/Royco-HYD-783-Mil-6083.pdf
https://www.oecd.org/en/publications/test-no-301-ready-biodegradability_9789264070349-en.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10033483/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10033483/
https://www.nbinno.com/article/surfactants/green-chemistry-propylene-carbonate-sustainable-practices-fe
https://www.benchchem.com/product/b149911#environmental-fate-and-biodegradability-of-propylene-carbonate
https://www.benchchem.com/product/b149911#environmental-fate-and-biodegradability-of-propylene-carbonate
https://www.benchchem.com/product/b149911#environmental-fate-and-biodegradability-of-propylene-carbonate
https://www.benchchem.com/product/b149911#environmental-fate-and-biodegradability-of-propylene-carbonate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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